Cas no 1528569-01-8 (3-Amino-1-(5-methylfuran-3-yl)propan-1-one)

• Product Name: 3-Amino-1-(5-methylfuran-3-yl)propan-1-one
• CAS No: 1528569-01-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6022621
• PubChem ID: 96734128
• Update Time: 2025-10-23

3-Amino-1-(5-methylfuran-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1528569-01-8
• 3-amino-1-(5-methylfuran-3-yl)propan-1-one
• EN300-796214
• 3-Amino-1-(5-methylfuran-3-yl)propan-1-one

• Inchi： 1S/C8H11NO2/c1-6-4-7(5-11-6)8(10)2-3-9/h4-5H,2-3,9H2,1H3
• InChI Key： BCNAWRDQNHWVKX-UHFFFAOYSA-N
• SMILES： O1C=C(C=C1C)C(CCN)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-Amino-1-(5-methylfuran-3-yl)propan-1-one

Professional Introduction to Compound with CAS No. 1528569-01-8 and Product Name: 3-Amino-1-(5-methylfuran-3-yl)propan-1-one

The compound with the CAS number 1528569-01-8 and the product name 3-Amino-1-(5-methylfuran-3-yl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both an amino group and a furan moiety in its structure suggests a high degree of versatility, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, which often exhibit enhanced biological activity and improved pharmacokinetic properties. The 3-Amino-1-(5-methylfuran-3-yl)propan-1-one molecule is no exception, as it combines the favorable characteristics of its constituent parts into a single entity. The 5-methylfuran-3-yl group, in particular, has been identified as a key structural feature that contributes to the compound's reactivity and potential biological effects.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility has made 3-Amino-1-(5-methylfuran-3-yl)propan-1-one a subject of intense interest among researchers working on innovative drug formulations.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry due to their ability to interact with biological systems in unique ways. The 5-methylfuran-3-yl moiety in this compound is particularly noteworthy, as it has been shown to exhibit significant binding affinity with certain enzymes and receptors. This interaction has been linked to potential therapeutic benefits, making it an attractive scaffold for drug design.

The synthesis of 3-Amino-1-(5-methylfuran-3-yl)propan-1-one involves a series of well-established chemical reactions that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group transformations that introduce the desired structural features. The efficiency and scalability of this synthetic route make it particularly suitable for industrial applications.

From a computational chemistry perspective, the molecular structure of 3-Amino-1-(5-methylfuran-3-yl)propan-1-one has been extensively analyzed using advanced modeling techniques. These studies have provided valuable insights into its electronic properties, solubility characteristics, and potential interactions with biological targets. Such information is crucial for optimizing the compound's pharmacological profile and ensuring its efficacy in therapeutic settings.

The pharmacological potential of this compound has also been explored through in vitro and in vivo studies. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes and pathways associated with various diseases. These findings underscore the importance of further investigation into its biological effects and mechanisms of action.

In conclusion, 3-Amino-1-(5-methylfuran-3-yl)propan-1-one (CAS No. 1528569-01-8) represents a promising candidate for pharmaceutical development. Its unique structural features, synthetic accessibility, and potential biological activity make it an attractive molecule for researchers seeking to develop novel therapeutic agents. As our understanding of medicinal chemistry continues to evolve, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.